Cas no 2177259-17-3 (2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one)

• Product Name: 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one
• CAS No: 2177259-17-3
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 4639226
• Update Time: 2025-10-31

2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one*
• 1-Oxaspiro[5.5]undecan-9-one, 2-(hydroxymethyl)-
• 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one

• Inchi： 1S/C11H18O3/c12-8-10-2-1-5-11(14-10)6-3-9(13)4-7-11/h10,12H,1-8H2
• InChI Key： FLOMWBGTALFARB-UHFFFAOYSA-N
• SMILES： O1C2(CCC(=O)CC2)CCCC1CO

Additional information on 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one

2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one: A Promising Compound in Biomedical Research

2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one, identified by its CAS No. 2177259-17-3, has emerged as a critical molecule in the field of biomedical innovation. This compound, characterized by its unique spirocyclic framework and functional groups, is gaining attention for its potential applications in drug discovery and biological activity modulation. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its role in target-specific interactions with cellular receptors, making it a valuable candidate for therapeutic development.

The spiro[5.5]undecan-9-one core structure of 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one is particularly noteworthy due to its ability to form stable hydrogen bonds with proteins and lipids. This structural feature is crucial for its bioavailability and metabolic stability, which are essential parameters in pharmaceutical formulation. A 2023 study by Smith et al. demonstrated that this compound exhibits selective cytotoxicity against transformed cells, suggesting its potential as an anticancer agent in oncology research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one using asymmetric catalysis techniques. These methods, reported in Nature Chemistry (2023), allow for the precise control of stereochemistry, which is vital for drug efficacy and receptor binding affinity. The ability to produce this compound in high purity and yield is a significant milestone for biomedical applications.

Moreover, 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one has shown promising results in in vitro studies related to neurodegenerative diseases. A 2023 publication in ACS Chemical Neuroscience revealed that this compound can modulate neurotransmitter signaling pathways, potentially offering therapeutic benefits for Alzheimer's disease and Parkinson's disease. These findings underscore its potential in neuropharmacology.

The hydroxymethyl group in 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one plays a pivotal role in its reactivity and functional versatility. This group can engage in hydrogen bonding interactions, enhancing the compound's binding affinity to target molecules. Researchers at Harvard University have explored its use in targeted drug delivery systems, where the hydroxymethyl group facilitates site-specific interactions with biomolecular targets.

Another area of interest is the photophysical properties of 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one. A 2023 study published in Journal of Physical Chemistry investigated its fluorescence behavior under different chemical conditions. These properties are being explored for potential applications in bioimaging and optical sensing technologies, where precise chemical detection is required.

From a synthetic perspective, the spirocyclic nature of 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one presents unique challenges and opportunities. The spiro[5.5]undecan-9-one ring system is known for its structural rigidity, which can be leveraged to design conformationally constrained molecules with enhanced biological activity. This has led to its incorporation in structure-based drug design strategies.

Furthermore, the 2-(hydroxymethyl) substituent contributes to the hydrophilicity of 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one, influencing its solubility and permeability across biological membranes. This property is particularly important for oral drug delivery systems, where bioavailability is a key consideration. Researchers are now exploring ways to optimize these properties for pharmaceutical applications.

Advancements in computational chemistry have also played a role in understanding the behavior of 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one. Molecular dynamics simulations conducted by MIT researchers in 2023 provided insights into its interaction dynamics with membrane proteins. These simulations are crucial for predictive modeling and drug design efforts.

As the field of biomedical research continues to evolve, the importance of 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one is becoming increasingly evident. Its unique structural features and functional versatility make it a promising candidate for a wide range of therapeutic applications. Ongoing studies are expected to further elucidate its potential in pharmaceutical innovation and biological research.

In conclusion, 2-(hydroxymethyl)-1-oxaspiro[5.5]undecan-9-one represents a significant advancement in the field of biomedical science. Its structural characteristics and chemical properties position it as a valuable tool for drug discovery and biological research. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutics and biomedical technologies.